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Compound of Interest

Compound Name: sodium,octanoate

Cat. No.: B7820917

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of sodium octanoate, covering its chemical
structure, physicochemical properties, synthesis, and significant applications in research and
pharmaceutical development.

Core Chemical Identity

Sodium octanoate, also widely known as sodium caprylate, is the sodium salt of octanoic acid
(caprylic acid).[1][2] It is classified as an organic sodium salt, comprising equal numbers of
sodium cations (Na+) and octanoate anions (C8H1502-).[1][3] The octanoate anion features
an eight-carbon, straight-chain aliphatic tail, making it a medium-chain fatty acid.[4][5] This
structure imparts amphiphilic properties, influencing its function as a surfactant and stabilizer.

IUPAC Name: sodium octanoate[1][4]

Synonyms: Sodium caprylate, Sodium n-octanoate, Caprylic acid sodium salt[1][2][6]

CAS Number: 1984-06-1[6][7]

Molecular Formula: CsHisNaOz[1][7]

Chemical Structure Representations:

« SMILES: CCCCCCCC(=0)[0-].[Na+][1]
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« InChl: INChI=1S/C8H1602.Na/c1-2-3-4-5-6-7-8(9)10:/h2-7H2,1H3,(H,9,10):/q;+1/p-1[1][4]

Physicochemical Properties

Sodium octanoate is typically a white or off-white crystalline powder.[3][7][8] It is stable under
normal conditions but is incompatible with strong oxidizing agents.[3][8] Its solubility in water is
high, a characteristic attributed to its ionic nature, which is crucial for its use in aqueous
formulations.[8][9]

Property Value Source(s)
Molecular Weight 166.19 g/mol [1][6]
Appearance White or off-white powder [3B1[7][10]
Melting Point ~245 °C (with decomposition) [31[8][10]
Solubility in Water Highly soluble [819]

logP (Octanol/Water) 0.106 at 23.9 °C

pH of Aqueous Solution 8.0-10.5 [8][10]

Synthesis and Manufacturing
The primary method for synthesizing sodium octanoate is through the neutralization of octanoic
acid (caprylic acid) with a sodium base, typically sodium hydroxide.

Experimental Protocol: Neutralization Synthesis

A common industrial method for preparing medicinal-grade sodium octanoate involves the
following steps:[11][12]

 Purification of Octanoic Acid: Industrial-grade octanoic acid is purified via vacuum distillation.
The process is typically conducted at a pressure of 0.06—-0.10 MPa and a temperature of
130-150 °C.[12] The distilled acid vapor is cooled and collected.

e Neutralization Reaction: Purified octanoic acid is added to a reaction vessel containing a
solution of sodium hydroxide in purified water. The reaction generates sodium octanoate and
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water. The mixture is heated to between 60-110°C to ensure the reaction goes to
completion.[11][12]

« |solation and Drying: The resulting sodium octanoate solution is allowed to stand and is then
filtered. The pH is carefully controlled between 8.0 and 10.5.[12] The solution is then dried,
often using an atomizing dryer, to yield a white crystalline powder.[12]

e Final Processing: The powder is assayed for quality and purity before undergoing aseptic
packaging.[12]

Applications in Research and Drug Development

Sodium octanoate is a versatile compound with numerous applications stemming from its
chemical properties.

o Protein Stabilizer: A primary application is its use as a stabilizer for proteins, most notably for
human serum albumin and fibrinogen, particularly during heat sterilization for viral
inactivation.[3][6][10][13] It helps prevent protein denaturation and aggregation.[13]

e Pharmaceutical Excipient: It functions as an excipient in drug formulations to enhance the
solubility and bioavailability of active pharmaceutical ingredients.[3][9][10][13] For instance, it
can increase the rectal absorption of drugs like cefoxitin.[3]

» Antimicrobial Agent and Preservative: Sodium octanoate possesses antimicrobial properties
and is used as a preservative in food and personal care products.[7][9][14] It has
demonstrated activity against various pathogens, including those responsible for bovine
mastitis.[15]

o Research Chemical: In a research context, it is used to study the metabolic effects of
medium-chain fatty acids.[13] A carbon-13 labeled version of sodium octanoate is used in the
octanoate breath test to assess hepatic mitochondrial function.[16]

¢ Modulator of Biological Processes: Research has shown it can modify intracellular action
potentials in cardiac muscle and influence ion transport across membranes.[1] It is also used
to investigate the innate immune response in epithelial cells.[13][15]
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» Food Additive: In the food industry, it serves as an anticaking agent, emulsifier, and binder.[1]
[71[10]

Biological Activity and Signaling

Sodium octanoate exhibits a range of biological effects that are of interest to researchers. At
high concentrations, it can induce a coma-like state in animal models, a syndrome that
resembles hepatic encephalopathy, and inhibit (Na+, K+)-ATPase activity in the brain.[1]

A key area of recent research is its role in modulating the innate immune response. A study on
bovine mammary epithelial cells (bMEC) demonstrated that sodium octanoate has a
differential, concentration-dependent effect on the internalization of the bacterium
Staphylococcus aureus.

e Low Concentrations (0.25 and 0.5 mM): Stimulated the internalization of S. aureus into
epithelial cells.

e High Concentrations (1 and 2 mM): Inhibited the internalization of the bacteria.[15]

This dual effect suggests that sodium octanoate can act as a regulator of the innate immune
defense in epithelial tissues, potentially helping to clear invading pathogens.[15]

Visualized Experimental Workflow

The following diagram illustrates the experimental workflow and logical relationship from the
study on how sodium octanoate modulates the internalization of S. aureus in bovine mammary
epithelial cells.
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Experimental Setup
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Caption: Workflow of S. aureus internalization assay in epithelial cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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